1-(2-hydroxyethyl)-4-((4-nitrobenzyl)thio)-5,6,7,8-tetrahydroquinazolin-2(1H)-one

• IUPAC Name: 1-(2-hydroxyethyl)-4-[(4-nitrophenyl)methylsulfanyl]-5,6,7,8-tetrahydroquinazolin-2-one
• InChI: InChI=1S/C17H19N3O4S/c21-10-9-19-15-4-2-1-3-14(15)16(18-17(19)22)25-11-12-5-7-13(8-6-12)20(23)24/h5-8,21H,1-4,9-11H2
• InChI Key: MSFNKCVSKDJGFO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC(=O)N2CCO)SCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H19N3O4S
• Molecular Weight: 361.4 g/mol
• CAS No.: 899743-07-8

Description

1-(2-hydroxyethyl)-4-((4-nitrobenzyl)thio)-5,6,7,8-tetrahydroquinazolin-2(1H)-one is a useful research compound. Its molecular formula is C17H19N3O4S and its molecular weight is 361.42. The purity is usually 95%.
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Scientific Research Applications

Analytical Methods in Antioxidant Activity

Research on antioxidants is significant across food engineering, medicine, and pharmacy, reflecting a major interest within the scientific community. Methods like the Oxygen Radical Absorption Capacity (ORAC) test and the Ferric Reducing Antioxidant Power (FRAP) test are critical in determining the antioxidant capacity of compounds. These assays, based on spectrophotometry, assess the kinetics or equilibrium states of antioxidant reactions, providing insight into the potential antioxidant activity of complex molecules like the one mentioned. This research is crucial for understanding how such compounds can scavenge free radicals, thereby contributing to mitigating oxidative stress in biological systems (Munteanu & Apetrei, 2021).

Redox Mediators in Environmental Remediation

The application of redox mediators in conjunction with oxidoreductive enzymes presents a novel approach to treating organic pollutants in wastewater. This enzymatic method demonstrates the potential for enhanced degradation efficiency of recalcitrant compounds, indicating a promising application for environmental remediation. Such research underscores the importance of exploring the capabilities of specific compounds, including their redox-active properties, in addressing pollution and enhancing the degradation of harmful substances in industrial effluents (Husain & Husain, 2007).

Advanced Oxidation Processes in Water Treatment

In the context of water treatment, advanced oxidation processes (AOPs) are employed to remove recalcitrant compounds like acetaminophen from aqueous media. The study of by-products, biotoxicity, and proposed degradation pathways of such processes is fundamental to ensuring environmental safety and efficacy in water purification technologies. Research in this area highlights the potential of specific compounds to act as catalysts or reactants in AOPs, contributing to the development of more efficient and safer water treatment solutions (Qutob et al., 2022).